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An In-depth Technical Guide to 2-Allyloxyethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Allyloxyethanol, also known as ethylene glycol monoallyl ether, is a bifunctional organic

compound possessing both an allyl ether and a primary alcohol functional group. This unique

structure makes it a versatile chemical intermediate and monomer in a wide range of industrial

and research applications. Its high boiling point and low odor make it a safer alternative to allyl

alcohol in many synthetic procedures. This technical guide provides a comprehensive overview

of the chemical structure, properties, synthesis, and applications of 2-Allyloxyethanol, with a

focus on data presentation and detailed experimental methodologies.

Chemical Structure and Identification
2-Allyloxyethanol is a colorless, transparent liquid.[1] Its fundamental chemical structure

consists of an allyl group attached via an ether linkage to an ethanol molecule.

Molecular Structure:

Chemical Formula: C₅H₁₀O₂

Linear Formula: H₂C=CHCH₂OCH₂CH₂OH[2]
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SMILES: C=CCOCCO[2]

InChI: 1S/C5H10O2/c1-2-4-7-5-3-6/h2,6H,1,3-5H2[2]

InChIKey: GCYHRYNSUGLLMA-UHFFFAOYSA-N[2]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Allyloxyethanol is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Weight 102.13 g/mol [2]

Appearance Colorless, clear liquid [1]

Odor Weak, characteristic

Boiling Point 159 °C (lit.) [2]

Density 0.955 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D) 1.436 (lit.) [2]

Flash Point 66 °C (150.8 °F) - closed cup [1]

Vapor Pressure 1.842 hPa at 25 °C [3][4]

Water Solubility Miscible [1]

Solubility in Organics Soluble in alcohol and oils. [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Allyloxyethanol.
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Spectroscopy Key Features

¹H NMR (in CDCl₃)

δ 5.91 (m, 1H, -CH=), 5.29 (dd, 1H, =CH₂), 5.20

(dd, 1H, =CH₂), 4.03 (d, 2H, -O-CH₂-CH=), 3.70

(t, 2H, -O-CH₂-CH₂-OH), 3.58 (t, 2H, -O-CH₂-

CH₂-OH), 2.5 (br s, 1H, -OH)

¹³C NMR (in CDCl₃)

δ 134.7 (-CH=), 117.2 (=CH₂), 72.3 (-O-CH₂-

CH=), 70.8 (-O-CH₂-CH₂-OH), 61.7 (-O-CH₂-

CH₂-OH)

FT-IR

Broad O-H stretch (~3400 cm⁻¹), C-H stretches

(~2850-3000 cm⁻¹), C=C stretch (~1645 cm⁻¹),

C-O-C stretch (~1100 cm⁻¹)

Mass Spectrometry
Molecular Ion (M⁺) at m/z 102. Key fragments

resulting from alpha-cleavage and dehydration.

Reactivity and Applications
The dual functionality of 2-Allyloxyethanol dictates its reactivity and diverse applications. The

allyl group can undergo addition reactions and polymerization, while the hydroxyl group can be

derivatized through esterification and etherification.

Key Reactions:

Etherification: The hydroxyl group can react with alkyl halides or other electrophiles to form

more complex ethers.

Esterification: Reaction with carboxylic acids or their derivatives yields esters.

Isomerization: The allyl group can be isomerized to a propenyl group, which is a key step in

the synthesis of some UV-reactive monomers.

Polymerization: The double bond allows 2-Allyloxyethanol to act as a monomer or

comonomer in the production of various polymers.

Major Applications:
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Polymer Synthesis: It is a key monomer in the production of fluorocarbon resins, super

absorbent resins, and unsaturated polyesters.[1]

Coatings and Adhesives: Used in the formulation of light-curing coatings and as an additive

for paints and plastics.

Chemical Intermediate: Serves as a versatile intermediate for the synthesis of other organic

compounds, including pharmaceuticals and silicon-modified materials.

Stabilizer: Acts as a stabilizer for polyurethane foam.[1]

Experimental Protocols
Synthesis of 2-Allyloxyethanol
A common and efficient method for the synthesis of 2-Allyloxyethanol is the reaction of allyl

alcohol with ethylene oxide in the presence of a catalyst. The following protocol is based on a

patented method utilizing a Zeocar-2 catalyst.

Materials:

Allyl alcohol

Ethylene oxide

Zeocar-2 catalyst (freshly calcined at 500 °C for 1 hour)

Stainless steel autoclave

Distillation apparatus

Procedure:

Charge a 2 L stainless steel autoclave with 637.2 g (10.96 mol) of allyl alcohol and 39.8 g of

freshly calcined Zeocar-2 catalyst.[6]

Seal the autoclave and introduce 119.4 g (2.71 mol) of ethylene oxide.[6]
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Heat the mixture to 115 °C with constant stirring and maintain this temperature for 1 hour.[6]

The reaction is typically complete within 30 to 90 minutes.

Monitor the reaction for the complete conversion of ethylene oxide.

After the reaction is complete, cool the autoclave to room temperature and carefully vent any

residual pressure.

Open the autoclave and filter the reaction mixture to remove the Zeocar-2 catalyst.

The crude product is then purified by fractional distillation under vacuum.

Purification of 2-Allyloxyethanol
Purification of the crude 2-Allyloxyethanol is typically achieved by fractional distillation under

reduced pressure.

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Vacuum pump and gauge

Heating mantle

Procedure:

Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are

properly sealed.

Charge the round-bottom flask with the crude 2-Allyloxyethanol and add a few boiling chips

or a magnetic stir bar.
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Begin heating the flask gently with the heating mantle.

Apply vacuum to the system, carefully reducing the pressure to the desired level.

Slowly increase the temperature to initiate distillation.

Collect the forerun, which will contain any lower-boiling impurities.

As the temperature at the head of the column stabilizes near the boiling point of 2-
Allyloxyethanol at the given pressure, change the receiving flask to collect the pure

product.

Continue distillation until the majority of the product has been collected, leaving a small

amount of higher-boiling residue in the distillation flask.

Discontinue heating and allow the apparatus to cool to room temperature before releasing

the vacuum.

Analytical Methods
Gas Chromatography (GC):

Gas chromatography is a suitable method for assessing the purity of 2-Allyloxyethanol and for

monitoring reaction progress.

Column: A polar capillary column, such as one with a polyethylene glycol (wax) stationary

phase, is recommended.

Injector Temperature: 200-250 °C.

Detector: Flame Ionization Detector (FID).

Carrier Gas: High purity nitrogen or helium at a flow rate of 1-2 mL/min.

Temperature Program: An initial temperature of 60-80 °C, held for a few minutes, followed by

a ramp to a final temperature of 200-220 °C.
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Sample Preparation: Dilute the sample in a suitable solvent (e.g., methanol or

dichloromethane) before injection.

Safety and Toxicology
2-Allyloxyethanol is a combustible liquid and can cause skin and serious eye irritation.[7]

Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or under a fume hood.

Toxicological Data Value Species Reference

LD₅₀ (Oral) 3050 mg/kg Rat [1][8]

LD₅₀ (Dermal) No data available

LC₅₀ (Inhalation) No data available

Skin Irritation Causes skin irritation [7]

Eye Irritation
Causes serious eye

irritation
[7]

Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b089601?utm_src=pdf-body-img
https://www.benchchem.com/product/b089601?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-allyloxyethanol.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/476234
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6185808.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6185808.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6185808.htm
https://www.smolecule.com/products/s598118
https://patents.google.com/patent/RU2091066C1/en
https://patents.google.com/patent/RU2091066C1/en
https://m.chemicalbook.com/SpectrumEN_111-45-5_13CNMR.htm
https://www.gelest.com/wp-content/uploads/ENEA0200_2-ALLYLOXYETHANOL_GHS-US_English-US.pdf
https://www.benchchem.com/product/b089601#2-allyloxyethanol-chemical-structure-and-properties
https://www.benchchem.com/product/b089601#2-allyloxyethanol-chemical-structure-and-properties
https://www.benchchem.com/product/b089601#2-allyloxyethanol-chemical-structure-and-properties
https://www.benchchem.com/product/b089601#2-allyloxyethanol-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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